Cas no 499770-97-7 (1,3,4-Thiadiazole-2-carboxylic acid)

• Product Name: 1,3,4-Thiadiazole-2-carboxylic acid
• CAS No: 499770-97-7
• MF: C₃H₂N₂O₂S
• MW: 130.125178813934
• CID: 324777
• PubChem ID: 17994801
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carboxylic acid
• CS-0356256
• EN300-100212
• DTXSID20592018
• 499770-97-7
• 2-carboxy-1,3,4-thiadiazole
• AM20100222
• 1,3,4-Thiadiazole-2-carboxylicacid
• AKOS006282728
• BB 0262175
• SCHEMBL941359
• A827913

• MDL： MFCD05664661
• Inchi： 1S/C3H2N2O2S/c6-3(7)2-5-4-1-8-2/h1H,(H,6,7)
• InChI Key： DERHNSJVDWFDKZ-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C(=O)O

Computed Properties

• Exact Mass: 129.98369848g/mol
• Monoisotopic Mass: 129.98369848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.671
• Melting Point: 105.2℃
• Boiling Point: 331.04°C at 760 mmHg
• Flash Point: 154.008°C
• Refractive Index: 1.631

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles